Cas no 56119-86-9 (Benzenepropanol, 2-bromo-5-(methylthio)-)

• Product Name: Benzenepropanol, 2-bromo-5-(methylthio)-
• CAS No: 56119-86-9
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 349743
• PubChem ID: 21486759
• Update Time: 2025-04-19

Benzenepropanol, 2-bromo-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2-bromo-5-(methylthio)-
• 3-(2-bromo-5-methylsulfanylphenyl)propan-1-ol
• 56119-86-9
• JXEIRPAGCBTJLX-UHFFFAOYSA-N
• DTXSID30614659
• 3-(2-Bromo-5-(methylthio)phenyl)-1-propanol
• SCHEMBL11727833
• 3-[2-Bromo-5-(methylsulfanyl)phenyl]propan-1-ol

• Inchi： 1S/C10H13BrOS/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： JXEIRPAGCBTJLX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCCO)SC

Computed Properties

• Exact Mass: 259.98709
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23